Cas no 15469-38-2 (IRON(III) FLUORIDE TRIHYDRATE)

• Product name: IRON(III) FLUORIDE TRIHYDRATE
• CAS No: 15469-38-2
• MF: F₃FeH₆O₃
• MW: 166.88605260849
• MDL: MFCD00149718
• CID: 87551
• PubChem ID: 24860232

IRON(III) FLUORIDE TRIHYDRATE Chemical and Physical Properties

Names and Identifiers

• IRON(III) FLUORIDE TRIHYDRATE
• FERRIC FLUORIDE
• FERRIC FLUORIDE, TRIHYDRATE
• IRON(III) FLUORIDE
• IRON (III) FLUORIDE, HYDROUS
• IRON TRIFLUORIDE
• iron(3+),trifluoride,trihydrate
• Ferric fluoride trihydrate Iron trifluoride
• ferric iron trihydrate trifluoride
• PC3292
• Ferric fluoride trihydrate
• MFCD00149718
• trifluoroiron;trihydrate
• Iron(III) fluoride trihydrate, 98%
• 15469-38-2
• AKOS025310264
• Iron(III) fluoride, trihydrate
• Iron(iii)fluoride trihydrate
• Iron(III)fluoridetri hydrate
• DTXSID00660183

• MDL： MFCD00149718
• Inchi： InChI=1S/FH.Fe.3H2O/h1H;;3*1H2/q;+3;;;/p-1
• InChI Key： XILAUHRDSUSGOG-UHFFFAOYSA-K
• SMILES： O.O.O.[F-].[Fe+3]

Computed Properties

• Exact Mass: 166.96200
• Monoisotopic Mass: 166.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: 4.5 the hydrate fef3 · 4.5h2o is colorless to reddish crystal
• Density: 2.300
• Melting Point: 1000 °C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Slightly soluble in water. Sparingly soluble in alcohol,ether, benzene.
• PSA: 27.69000
• LogP: 1.06520
• Sensitiveness: Hygroscopic
• Merck: 14,4022
• Solubility: Not determined
• Vapor Pressure: No data available

IRON(III) FLUORIDE TRIHYDRATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P260-P280-P301+P312+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• RTECS：NO6865000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• TSCA：Yes
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on IRON(III) FLUORIDE TRIHYDRATE

Properties and Applications of IRON(III) FLUORIDE TRIHYDRATE (CAS No. 15469-38-2)

IRON(III) FLUORIDE TRIHYDRATE, with the chemical formula FeF₃·3H₂O, is a compound of significant interest in the field of inorganic chemistry and materials science. This trihydrate form of iron fluoride is characterized by its crystalline structure, which consists of iron(III) ions coordinated with fluoride anions and water molecules. The compound exhibits a range of physical and chemical properties that make it valuable for various industrial and research applications.

The molecular structure of IRON(III) FLUORIDE TRIHYDRATE contributes to its stability under moderate temperatures, making it suitable for use in environments where thermal stability is a critical factor. Its crystalline lattice also allows for interactions with other molecules, which has implications in catalysis and material synthesis. The presence of water molecules in the trihydrate form influences its solubility and reactivity, making it a versatile compound for chemical reactions and transformations.

In recent years, IRON(III) FLUORIDE TRIHYDRATE has garnered attention for its potential applications in nanotechnology. Researchers have been exploring its use in the synthesis of magnetic nanoparticles due to its magnetic properties. These nanoparticles have promising applications in data storage, medical imaging, and targeted drug delivery systems. The ability to control the size and shape of these nanoparticles by manipulating reaction conditions has opened up new avenues for innovation.

Additionally, IRON(III) FLUORIDE TRIHYDRATE has been investigated for its role in catalytic processes. Its surface properties make it an effective catalyst or catalyst support in various organic transformations. For instance, it has been used in the synthesis of fine chemicals and pharmaceuticals where selective oxidation reactions are required. The compound's ability to facilitate these reactions under mild conditions aligns with the growing demand for sustainable and efficient chemical processes.

The compound's interaction with biological systems has also been a subject of interest. Studies have shown that iron fluorides can exhibit bioactivity under certain conditions, which could be leveraged in biomedical applications. For example, researchers are exploring the use of iron fluoride nanoparticles as contrast agents in magnetic resonance imaging (MRI). The unique magnetic properties of these nanoparticles allow for enhanced imaging resolution, providing valuable insights into biological processes.

Moreover, IRON(III) FLUORIDE TRIHYDRATE has found applications in environmental remediation. Its ability to adsorb heavy metals from aqueous solutions makes it a potential candidate for water purification technologies. The compound's high surface area and porous structure enhance its adsorption capacity, making it effective in removing contaminants from water sources.

In the realm of energy storage, IRON(III) FLUORIDE TRIHYDRATE has been considered as a component in lithium-ion batteries. Its stability and electrochemical properties make it a promising candidate for improving battery performance. Research is ongoing to optimize its use as an anode material or electrolyte additive, aiming to enhance energy density and cycle life.

The synthesis of IRON(III) FLUORIDE TRIHYDRATE typically involves the reaction of iron(III) salts with fluoride sources in an aqueous medium. The trihydrate form is often obtained by controlling the reaction conditions, such as temperature and pH, to ensure the formation of the desired crystalline structure. Advances in synthetic methodologies have enabled the production of high-purity forms of this compound, which is crucial for applications requiring stringent quality standards.

Recent studies have also highlighted the role of IRON(III) FLUORIDE TRIHYDRATE in photocatalysis. Its ability to absorb light across different wavelengths makes it suitable for use in solar-driven reactions. Researchers are investigating its potential in splitting water into hydrogen and oxygen, a key process for renewable energy production. The compound's efficiency in photocatalytic reactions could contribute to advancements in clean energy technologies.

The compound's behavior under different environmental conditions has been extensively studied to understand its reactivity and stability. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) have been employed to determine its decomposition temperature and phase transitions. These studies provide valuable insights into how IRON(III) FLUORIDE TRIHYDRATE behaves under various thermal regimes, which is essential for optimizing its applications.

In conclusion, IRON(III) FLUORIDE TRIHYDRATE (CAS No. 15469-38-2) is a multifaceted compound with diverse applications across multiple fields. Its unique properties make it valuable in nanotechnology, catalysis, biomedicine, environmental science, energy storage, and photocatalysis. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a material with broad utility.